![molecular formula C10H17N3 B1484974 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine CAS No. 2097965-85-8](/img/structure/B1484974.png)
3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine
Overview
Description
3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine (CPCP) is an organic compound belonging to the pyrazole family of heterocyclic compounds. It is a white crystalline solid with a molecular weight of 192.25 g/mol and a melting point of 86-87°C. CPCP has a wide range of applications in the fields of organic synthesis and drug discovery.
Scientific Research Applications
3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine has a wide range of applications in scientific research. It has been used as a model compound for the study of the reactivity of cyclopropylmethyl-substituted pyrazoles and as a starting material for the synthesis of various bioactive compounds. This compound has also been used as a building block in the synthesis of heterocyclic compounds, such as pyrazolines, quinoxalines, and pyridazines.
Mechanism of Action
The mechanism of action of 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine is not known. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins and other important mediators of inflammation.
Biochemical and Physiological Effects
This compound has been shown to inhibit the activity of cyclooxygenase enzymes, resulting in the reduction of the production of prostaglandins and other inflammatory mediators. It has also been shown to possess anti-inflammatory, analgesic, and antipyretic properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. However, its high toxicity and potential for causing skin irritation should be taken into consideration when using it in laboratory experiments.
Future Directions
Some potential future directions for the use of 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propan-1-amine include:
1. Development of new synthetic routes for the synthesis of this compound and its derivatives.
2. Investigation of the mechanism of action of this compound and its derivatives.
3. Exploration of the potential therapeutic applications of this compound and its derivatives.
4. Investigation of the potential toxic effects of this compound and its derivatives.
5. Development of new analytical methods for the detection and quantification of this compound and its derivatives.
6. Development of new methods for the purification and isolation of this compound and its derivatives.
7. Investigation of the potential use of this compound and its derivatives in drug delivery systems.
8. Exploration of the potential applications of this compound and its derivatives in the field of biotechnology.
properties
IUPAC Name |
3-[1-(cyclopropylmethyl)pyrazol-4-yl]propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c11-5-1-2-10-6-12-13(8-10)7-9-3-4-9/h6,8-9H,1-5,7,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCUDUXOCBAGKBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=C(C=N2)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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